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Compound of Interest

Compound Name: N-tert-butylbutanamide

Cat. No.: B15491739

Disclaimer: Specific safety and handling data for N-tert-butylbutanamide is not readily
available in public databases. This guide has been developed using data for the closely related
compound, N-tert-butylbenzamide, as a surrogate. Researchers and professionals should
handle N-tert-butylbutanamide with the utmost caution and treat this information as a
baseline for risk assessment. All safety protocols should be established and reviewed by
qualified safety professionals before handling this chemical.

Introduction

N-tert-butylbutanamide is a chemical compound for which detailed toxicological and safety
data is not extensively documented. This guide aims to provide researchers, scientists, and
drug development professionals with a comprehensive overview of the potential hazards and
recommended handling precautions for N-tert-butylbutanamide, based on the available
information for the structurally similar compound, N-tert-butylbenzamide. The information
herein is intended to foster a culture of safety and responsible handling in the laboratory and
manufacturing environments.

Hazard Identification and Classification

Based on data for N-tert-butylbenzamide, N-tert-butylbutanamide should be treated as a
compound with potential for health hazards. While some sources state that based on available
data, the classification criteria are not met for N-tert-butylbenzamide, it is prudent to handle it
with care. For instance, related compounds like 2-Amino-N-(tert-butyl)benzamide are classified
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as harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and serious eye
irritation[1].

Precautionary Statements:

e P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]

e P302+P352: IF ON SKIN: Wash with plenty of water.[1]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P337+P313: If eye irritation persists: Get medical advice/attention.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of N-tert-
butylbenzamide. These values should be considered as estimates for N-tert-butylbutanamide.
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Property Value Source
Molecular Formula C11H15NO [2]
Appearance White Solid [2][3]
Melting Point 133-135°C [3]
Boiling Point Not available [3]
Solubility Low water solubility [2]

Experimental Protocols
Handling and Storage

Protocol for Safe Handling:

o Engineering Controls: Always handle N-tert-butylbutanamide in a well-ventilated area,
preferably within a chemical fume hood.[1][4]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]
o Hand Protection: Wear appropriate chemical-resistant gloves.[4]
o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[4]

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator.[4]

e Hygiene Practices: Avoid eating, drinking, or smoking in areas where the chemical is
handled.[1] Wash hands thoroughly after handling.[1]

Protocol for Safe Storage:
o Container: Keep the container tightly closed in a dry and well-ventilated place.[2]

» Conditions: Store in a cool, dry place away from incompatible materials.[1]
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First-Aid Measures

Protocol for Emergency Response:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[2][3]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. If irritation persists, seek medical attention.[2][3]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[2][3][4]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek medical attention.[2][3]

Spill and Disposal Procedures

Protocol for Spill Containment and Cleanup:

» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment. Avoid dust formation.[2]

» Containment: Prevent further leakage or spillage if safe to do so.[4]
¢ Cleanup: Sweep up and shovel into a suitable container for disposal.[2]
Protocol for Waste Disposal:

o Classification: Chemical waste generators must determine whether a discarded chemical is
classified as hazardous waste.[3]

» Disposal: Dispose of contents/container in accordance with local, regional, and national
regulations.[3]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of N-tert-
butylbutanamide from acquisition to disposal.
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Caption: Logical workflow for the safe handling of N-tert-butylbutanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Landscape of N-tert-
butylbutanamide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15491739#n-tert-butylbutanamide-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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